Cas no 85872-69-1 (8-(4-hydroxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione)

• Product name: 8-(4-hydroxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 85872-69-1
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 1846787
• PubChem ID: 935972

8-(4-hydroxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-hydroxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-purine<wbr>
• LogP
• 1,3-dimethyl-8-(4-oxocyclohexa-2,5-dien-1-ylidene)-7,9-dihydropurine-2,6-dione
• 8-(4-Hydroxy-phenyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• BDBM82012
• AKOS015969762
• AC1NU9TY
• PDSP1_001135
• CHEMBL27047
• SCHEMBL10723936
• 4-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-9-ium-8-yl)phenolate
• DTXSID30419969
• PDSP1_000312
• 8-(4-hydroxyphenyl)theophylline
• PDSP2_000310
• PDSP2_001119
• 85872-69-1
• AKOS005708359
• STL055379

• Inchi： InChI=1S/C13H12N4O3/c1-16-11-9(12(19)17(2)13(16)20)14-10(15-11)7-3-5-8(18)6-4-7/h3-6,18H,1-2H3,(H,14,15)
• InChI Key： YGBHMJNRSBKDLF-UHFFFAOYSA-N
• SMILES： CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 272.09094026g/mol
• Monoisotopic Mass: 272.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.5Ų